Cas no 2362010-16-8 (4-(Dimethylphosphoryl)-1-methyl-1h-pyrazole-5-carbaldehyde)

• Product Name: 4-(Dimethylphosphoryl)-1-methyl-1h-pyrazole-5-carbaldehyde
• CAS No: 2362010-16-8
• MF: C₇H₁₁N₂O₂P
• MW: 186.148202180862
• MDL: MFCD33550825
• CID: 5463737
• PubChem ID: 155977891
• Update Time: 2025-05-20

4-(Dimethylphosphoryl)-1-methyl-1h-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylphosphoryl)-1-methyl-1h-pyrazole-5-carbaldehyde
• Z3772847546
• 4-(Dimethylphosphoryl)-1-methyl-1h-pyrazole-5-carbaldehyde

• MDL： MFCD33550825
• Inchi： 1S/C7H11N2O2P/c1-9-6(5-10)7(4-8-9)12(2,3)11/h4-5H,1-3H3
• InChI Key： CDSXOXYZVAEYBG-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=NN(C)C=1C=O)=O

Computed Properties

• Exact Mass: 186.05581460 g/mol
• Monoisotopic Mass: 186.05581460 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 186.15
• XLogP3: -1
• Topological Polar Surface Area: 52

Additional information on 4-(Dimethylphosphoryl)-1-methyl-1h-pyrazole-5-carbaldehyde

Comprehensive Overview of 4-(Dimethylphosphoryl)-1-methyl-1H-pyrazole-5-carbaldehyde (CAS No. 2362010-16-8)

In the realm of specialty chemicals, 4-(Dimethylphosphoryl)-1-methyl-1H-pyrazole-5-carbaldehyde (CAS No. 2362010-16-8) stands out as a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyrazole core and phosphoryl functional group, has garnered attention for its role in synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "pyrazole derivatives synthesis", "phosphorylated aldehydes applications", and "CAS 2362010-16-8 suppliers", reflecting its growing relevance in modern chemistry.

The molecular structure of 4-(Dimethylphosphoryl)-1-methyl-1H-pyrazole-5-carbaldehyde combines a 1-methyl-1H-pyrazole scaffold with a dimethylphosphoryl moiety and an aldehyde group at the 5-position. This configuration enables diverse reactivity, making it a valuable building block for heterocyclic chemistry. Recent studies highlight its utility in designing enzyme inhibitors and ligands for catalysis, aligning with trends in green chemistry and drug discovery. Searches for "sustainable chemical intermediates" and "pyrazole-based drug candidates" underscore its alignment with current scientific priorities.

From a synthetic perspective, CAS 2362010-16-8 is often employed in multicomponent reactions and cross-coupling methodologies. Its aldehyde functionality allows for condensation reactions, while the phosphoryl group enhances stability and solubility—a feature increasingly sought after in high-performance materials. Industry forums frequently discuss queries like "how to modify pyrazole aldehydes" and "phosphoryl group effects on reactivity", indicating its technical appeal.

Environmental and regulatory considerations further elevate the profile of this compound. Unlike traditional reagents, 4-(Dimethylphosphoryl)-1-methyl-1H-pyrazole-5-carbaldehyde exhibits favorable biodegradability metrics in preliminary assessments, resonating with the demand for eco-friendly chemicals. This aligns with popular search terms such as "non-toxic chemical intermediates" and "sustainable agrochemical precursors".

In analytical applications, the compound’s distinct NMR and mass spectrometry signatures facilitate precise quality control, a topic frequently explored in queries like "characterization of phosphorylated pyrazoles". Its compatibility with HPLC and GC-MS methods ensures robust detection in complex matrices, supporting its adoption in analytical method development.

Market trends reveal expanding interest in CAS 2362010-16-8, particularly from sectors focused on crop protection and pharmaceutical innovation. The compound’s ability to serve as a precursor for chiral auxiliaries and metal-organic frameworks (MOFs) positions it at the intersection of cutting-edge research. Online discussions often highlight "scalable synthesis routes" and "patented applications of pyrazole aldehydes", reflecting its commercial potential.

To conclude, 4-(Dimethylphosphoryl)-1-methyl-1H-pyrazole-5-carbaldehyde exemplifies the convergence of structural ingenuity and practical utility. Its adaptability across disciplines—from medicinal chemistry to advanced materials—ensures its prominence in scientific literature and industrial workflows. As research continues to uncover novel applications, this compound is poised to remain a focal point for innovation, answering the evolving needs of synthetic chemists and material scientists alike.